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Compound of Interest

(1R,2R)-2-Propoxycyclohexan-1-
Compound Name:

amine
CAS No.: 2253632-57-2
Cat. No.: B2717820

Get Quote

Technical Guide: (1R,2R)-2-Propoxycyclohexan-
1-amine
Introduction & Chemical Identity

(1R,2R)-2-Propoxycyclohexan-1-amine is a specialized chiral building block, primarily utilized
in the synthesis of ion-channel blockers and anti-arrhythmic agents (e.g., analogues of
Vernakalant). As a vicinal amino-ether, it combines the basicity of a primary amine with the
lipophilicity of a propyl ether, necessitating rigorous control over stereochemistry and safety
during handling.

This guide synthesizes safety data based on Structure-Activity Relationships (SAR) of
homologous 1,2-amino ethers and cyclohexylamines, providing a conservative safety profile for
research environments where specific regulatory datasets (REACH/TSCA) may be incomplete.

Physicochemical Characterization
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Value
Property . . Context
(Estimated/Experimental)
C
Formula H
NO
Molecular Weight 157.26 g/mol
) o Amine oxidation leads to
Physical State Colorless to pale yellow liquid ]
yellowing.
- ) Est. based on cyclohexylamine
Boiling Point ~185-195 °C (760 mmHg)
(134°C) + propoxy group.
Density ~0.91 g/mL
- Trans-diequatorial
Chirality (1R, 2R)

configuration (typically).

Soluble in EtOH, DCM, DMSO;

: Inverse temperature solubilit
Solubility Moderate in H _ p _ y
typical of ether-amines.
0]
] ) Strong base; forms stable
pKa ~10.5 (Conjugate acid)

salts.

Hazard Identification (GHS Classification)

Based on the functional group analysis of primary cycloaliphatic amines.

Core Hazards
Signal Word:DANGER
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Hazard Class Category Hazard Statement

H314: Causes severe skin

Skin Corrosion/Irritation 1B
burns and eye damage.
H226: Flammable liquid and
Flammable Liquids 3 vapor (Flash point est. 50—
60°C).
Acute Toxicity (Oral) 4 H302: Harmful if swallowed.
H334/H317: May cause allergy
Sensitization (Resp/Skin) 1 or asthma symptoms; skin

sensitizer.

Precautionary Overview

o Prevention: Do not breathe mists/vapors.[1] Wear chemically resistant gloves (Nitrile/Butyl)

and face shield.

o Response: IF SWALLOWED: Rinse mouth. Do NOT induce vomiting. IF ON SKIN: Remove
immediately all contaminated clothing.[2] Rinse skin with water/shower.[2]

o Storage: Store under inert gas (Nitrogen/Argon). Hygroscopic and sensitive to CO

Safe Handling & Storage Protocols

The primary operational risks are chemical burns and carbamate formation (reaction with

atmospheric CO

).
Handling Workflow (Diagram)

The following decision tree outlines the required PPE and engineering controls based on the

scale of operation.
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Start: Handling (1R,2R)-2-Propoxycyclohexan-1-amine

Check Scale of Operation

< 10 mL (Analytical) > 10 mL (Preparative)
Fume Hood Required Schlenk Line / Glovebox Recommended
Face Shield + Nitrile Gloves Double Gloving (Butyl/Nitrile)

Transfer Method

Small Vol \Large Vol

Gas-Tight Syringe Cannula Transfer
(Positive Pressure) (Inert Gas Pressure)

Quenching/Disposal

Slow addition to
dilute HCI (Exothermic!)

Click to download full resolution via product page

Caption: Decision matrix for handling corrosive, air-sensitive amines based on operational
scale.
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Storage Integrity

o Atmosphere: Must be stored under Argon or Nitrogen. Exposure to air leads to the formation
of solid carbamates (white crust) on the cap/septum, which can compromise seal integrity.

o Temperature: 2—8 °C recommended to retard oxidation (yellowing).
» Incompatibilities:

o Strong Oxidizers: Risk of fire/explosion.

o Acids/Acid Chlorides: Violent exothermic reaction.

o Halogenated Solvents: May react slowly (alkylation) if left for extended periods.

Emergency Response & First Aid

Standard protocols for Corrosive Amines.

Biological Exposure Logic

Critical Warning: Do NOT use vinegar or acidic solutions to neutralize amine burns on eyes or
skin. The heat of neutralization will aggravate the thermal injury superimposed on the chemical
burn.

Flush Water (15+ min)
Skin Contact Remove Clothlr]g
Do NOT Neutralize

Flush Water (15+ min) . .
Exposure Event Identify Type Eye Contact Lift Eyelids SEEN (l\éﬁgwaslg ;t;e pien
Consult Ophthalmologist 9

Fresh Air
Oxygen if hypoxic
Monitor for Edema

Inhalation

Click to download full resolution via product page

Caption: Immediate triage workflow for amine exposure. Note the prohibition of neutralization.
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Synthesis & Application Context
Synthetic Utility

This compound is a key intermediate for Vernakalant and related anti-arrhythmic drugs. The
(1R,2R) stereochemistry is critical for binding affinity to potassium channels (e.g., Kv1.5).

o Synthesis Route: Typically synthesized via the ring opening of cyclohexene oxide with an
alcohol (to form the trans-alcohol), followed by activation (mesylation) and displacement with
azide/amine, or via resolution of trans-2-propoxycyclohexylamine.

o Enantiomeric Purity: Crucial for biological activity. Purity is often assessed via Chiral HPLC
(e.g., Chiralpak AD-H column) using alkane/alcohol mobile phases with diethylamine
additive.

Stability & Degradation

o Degradation Pathway:
o Oxidation: Formation of N-oxides or imines (yellowing).
o Carbamation: Reaction with CO
R-NH-COO
H
N

-R salt (white solid).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [(1R,2R)-2-Propoxycyclohexan-1-amine safety data
sheet (SDS)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2717820/docs#1r-2r-2-propoxycyclohexan-1-amine-
safety-data-sheet-sds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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